Cas no 1416242-38-0 ((S)-pent-4-en-2-amine hydrochloride)

• Product Name: (S)-pent-4-en-2-amine hydrochloride
• CAS No: 1416242-38-0
• MF: C₅H₁₂ClN
• MW: 121.608480453491
• CID: 5576274
• PubChem ID: 126961279
• Update Time: 2025-10-30

(S)-pent-4-en-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-pent-4-en-2-aMine hydrochloride
• (S)-pent-4-en-2-amine HCl
• (2S)-PENT-4-EN-2-AMINE HCL
• 1416242-38-0
• D84793
• MFCD31379360
• SCHEMBL19285344
• (2S)-pent-4-en-2-amine hydrochloride
• AM9152
• (2S)-pent-4-en-2-amine;hydrochloride
• (S)-pent-4-en-2-amine hydrochloride

• Inchi： 1S/C5H11N.ClH/c1-3-4-5(2)6;/h3,5H,1,4,6H2,2H3;1H/t5-;/m0./s1
• InChI Key： PBKZSPFYOORUPB-JEDNCBNOSA-N
• SMILES： Cl.N[C@@H](C)CC=C

Computed Properties

• Exact Mass: 121.0658271g/mol
• Monoisotopic Mass: 121.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 41.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (S)-pent-4-en-2-amine hydrochloride

Exploring the Chemistry and Applications of (S)-pent-4-en-2-amine hydrochloride (CAS No. 1416242-38-0)

The compound (S)-pent-4-en-2-amine hydrochloride (CAS No. 1416242-38-0) is a chiral amine derivative that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and material science. Its unique structural features, including the pent-4-en-2-amine backbone and the hydrochloride salt form, make it a versatile intermediate for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in asymmetric synthesis and drug development, aligning with the growing demand for enantiomerically pure compounds.

One of the key reasons (S)-pent-4-en-2-amine hydrochloride stands out is its role in the synthesis of bioactive molecules. The chiral amine moiety is a critical building block for pharmaceuticals, particularly in the development of central nervous system (CNS) drugs and antiviral agents. Recent studies have highlighted its utility in creating enantioselective catalysts, which are essential for producing optically active compounds with high purity. This aligns with the current trend in medicinal chemistry, where chiral intermediates are in high demand for precision medicine.

From a synthetic perspective, the CAS No. 1416242-38-0 compound offers several advantages. Its hydrochloride salt form enhances stability and solubility, making it easier to handle in laboratory and industrial settings. Additionally, the pent-4-en-2-amine structure provides a reactive alkene group, enabling further functionalization through cross-coupling reactions or cycloadditions. This flexibility has led to its use in the design of novel polymers and agrochemicals, addressing the need for sustainable and efficient chemical processes.

The rise of green chemistry has also put (S)-pent-4-en-2-amine hydrochloride in the spotlight. Researchers are exploring its potential in catalytic asymmetric synthesis, which minimizes waste and reduces the environmental impact of chemical production. This aligns with the broader industry shift toward eco-friendly methodologies, a topic frequently searched by professionals and academics alike. Furthermore, the compound's compatibility with flow chemistry techniques makes it a candidate for continuous manufacturing, a hot topic in process optimization.

In the context of drug discovery, (S)-pent-4-en-2-amine hydrochloride is often discussed in forums and publications focusing on small molecule therapeutics. Its ability to serve as a precursor for neuroactive compounds has sparked interest in treating conditions like depression and Parkinson's disease. These applications resonate with the public's growing awareness of mental health and neurodegenerative disorders, making the compound a subject of frequent queries in scientific databases and AI-driven research tools.

Another area where CAS No. 1416242-38-0 shines is in academic research. Universities and research institutions are investigating its use in stereoselective reactions, a topic that consistently ranks high in search engine queries related to organic chemistry. The compound's enantiomeric purity and straightforward synthesis route make it an ideal candidate for teaching advanced concepts in chirality and reaction mechanisms. This educational value adds to its appeal among students and educators.

Looking ahead, the demand for (S)-pent-4-en-2-amine hydrochloride is expected to grow, driven by its multifaceted applications and alignment with industry trends. Whether in pharmaceutical intermediates, material science, or sustainable chemistry, this compound exemplifies the intersection of innovation and practicality. As researchers continue to uncover its potential, CAS No. 1416242-38-0 will likely remain a key player in the advancement of chemical sciences.